![molecular formula C25H32N2O3S B247352 (4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone](/img/structure/B247352.png)
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone, also known as BZP, is a synthetic compound that belongs to the piperazine family. It was first synthesized in the 1970s and has gained popularity as a recreational drug due to its stimulant effects. However, BZP also has potential applications in scientific research due to its unique chemical structure and mechanism of action.
Mechanism of Action
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone acts as a stimulant by increasing the release of dopamine and serotonin in the brain. It also inhibits their reuptake, leading to increased levels of these neurotransmitters in the synaptic cleft. This results in increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause nausea, vomiting, and anxiety in some individuals. Long-term use of this compound has been associated with neurological and cardiovascular damage.
Advantages and Limitations for Lab Experiments
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone has potential advantages in lab experiments due to its unique chemical structure and mechanism of action. It can be used to study the effects of dopamine and serotonin on the brain, as well as the potential for developing drugs that target these neurotransmitters. However, its recreational use and potential for abuse may limit its usefulness in certain research settings.
Future Directions
There are several potential future directions for research on (4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone. One area of interest is the development of drugs that target dopamine and serotonin reuptake inhibition for the treatment of neurological disorders. Another potential direction is the study of this compound's effects on the immune system and its potential as an immunomodulatory agent. Further research is also needed to determine the long-term effects of this compound use and its potential for addiction.
Synthesis Methods
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone can be synthesized through a multistep process involving the reaction of piperazine with benzyl chloride and benzene sulfonyl chloride. The resulting compound can then be purified through various methods, such as column chromatography or recrystallization.
Scientific Research Applications
(4-Benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone has been studied for its potential use in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have activity as a dopamine and serotonin reuptake inhibitor, leading to its potential use in the treatment of neurological disorders such as Parkinson's disease and depression.
properties
Molecular Formula |
C25H32N2O3S |
---|---|
Molecular Weight |
440.6 g/mol |
IUPAC Name |
(4-benzylpiperidin-1-yl)-(1-benzylsulfonylpiperidin-3-yl)methanone |
InChI |
InChI=1S/C25H32N2O3S/c28-25(26-16-13-22(14-17-26)18-21-8-3-1-4-9-21)24-12-7-15-27(19-24)31(29,30)20-23-10-5-2-6-11-23/h1-6,8-11,22,24H,7,12-20H2 |
InChI Key |
XBHJAHLNBMXZEM-UHFFFAOYSA-N |
SMILES |
C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2)C(=O)N3CCC(CC3)CC4=CC=CC=C4 |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2)C(=O)N3CCC(CC3)CC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.